Cas no 81449-97-0 (4-Chloro-N,5-dimethyl-2-nitroaniline)

• Product Name: 4-Chloro-N,5-dimethyl-2-nitroaniline
• CAS No: 81449-97-0
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5003117
• Update Time: 2025-04-23

4-Chloro-N,5-dimethyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N,5-dimethyl-2-nitroaniline
• 4-Chloro-N,5-dimethyl-2-nitroaniline

• Inchi： 1S/C8H9ClN2O2/c1-5-3-7(10-2)8(11(12)13)4-6(5)9/h3-4,10H,1-2H3
• InChI Key： WAUCCVVATBCIFO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)NC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Chloro-N,5-dimethyl-2-nitroaniline

4-Chloro-N,5-dimethyl-2-nitroaniline (CAS No. 81449-97-0): Properties, Applications, and Industry Insights

4-Chloro-N,5-dimethyl-2-nitroaniline (CAS No. 81449-97-0) is a specialized organic compound belonging to the nitroaniline derivatives family. This yellow crystalline powder has gained significant attention in industrial and research applications due to its unique chemical structure and functional properties. The compound features a nitro group (-NO₂) and chloro substituent on an aromatic ring, which contribute to its reactivity and versatility in various chemical processes.

The molecular formula of 4-Chloro-N,5-dimethyl-2-nitroaniline is C₈H₉ClN₂O₂, with a molecular weight of 200.62 g/mol. Its chemical structure consists of a benzene ring substituted with a chlorine atom at position 4, two methyl groups at positions N and 5, and a nitro group at position 2. This specific arrangement of functional groups makes it valuable for numerous applications, particularly in the synthesis of more complex organic compounds.

Recent trends in organic synthesis and pharmaceutical intermediates have increased demand for specialized compounds like 4-Chloro-N,5-dimethyl-2-nitroaniline. Researchers are particularly interested in its potential as a building block for agrochemicals and dye intermediates. The compound's stability under various conditions and its predictable reactivity patterns make it suitable for controlled chemical transformations.

In industrial applications, 4-Chloro-N,5-dimethyl-2-nitroaniline serves as a key intermediate in the production of various azo dyes and pigments. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic properties that influence the color characteristics of derived dyes. This has led to its use in specialized coloring applications where specific lightfastness and hue properties are required.

The compound's physicochemical properties include a melting point range of 98-102°C and limited solubility in water but good solubility in common organic solvents like ethanol, acetone, and dichloromethane. These properties are crucial for its handling and application in various chemical processes. Safety data indicates that proper personal protective equipment should be used when handling the compound, including gloves and eye protection.

From a market perspective, the demand for nitroaniline derivatives like 4-Chloro-N,5-dimethyl-2-nitroaniline has shown steady growth, particularly in Asia-Pacific regions where chemical manufacturing is expanding. The compound's relatively stable shelf life and compatibility with various industrial processes contribute to its commercial viability. Manufacturers are increasingly focusing on optimizing production methods to improve yield and purity while reducing environmental impact.

Recent advancements in green chemistry have prompted research into more sustainable synthesis routes for 4-Chloro-N,5-dimethyl-2-nitroaniline. Scientists are exploring catalytic methods and alternative nitration processes that could reduce energy consumption and byproduct formation. These developments align with global trends toward environmentally friendly chemical production and could influence future market dynamics for this compound.

Quality control for 4-Chloro-N,5-dimethyl-2-nitroaniline typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to verify purity and confirm molecular structure. Commercial grades generally offer purity levels from 95% to 99%, with higher purity grades commanding premium prices in specialty applications. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizing agents.

The research applications of 4-Chloro-N,5-dimethyl-2-nitroaniline extend to academic studies of aromatic substitution reactions and investigations into structure-activity relationships in designed molecules. Its well-defined reactivity makes it a useful model compound for teaching advanced organic chemistry concepts. Recent publications have explored its potential in novel synthetic pathways and as a precursor for functional materials.

Looking forward, the industry outlook for 4-Chloro-N,5-dimethyl-2-nitroaniline appears positive, with anticipated growth in end-use sectors. Innovations in application methods and potential discoveries of new uses could further expand its market potential. As with many specialty chemicals, regulatory considerations and evolving environmental standards will likely shape its production and use patterns in coming years.

For researchers and industry professionals seeking detailed technical information about 4-Chloro-N,5-dimethyl-2-nitroaniline, comprehensive data sheets are available from chemical suppliers and scientific databases. These resources typically include full spectroscopic data, safety information, and handling guidelines to support proper use of this versatile chemical intermediate.